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Compound of Interest

Compound Name: Vinyiltriethoxysilane

Cat. No.: B1683064

An In-depth Technical Guide to Vinyltriethoxysilane as a Silane Coupling Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltriethoxysilane (VTES) is a bifunctional organosilicon compound with the chemical
formula CH2=CHSIi(OC:zH5s)s.[1] It is a versatile silane coupling agent widely utilized to improve
the adhesion between organic polymers and inorganic substrates.[2][3] Its dual reactivity,
stemming from the presence of a vinyl group and hydrolyzable ethoxy groups, allows it to act
as a molecular bridge at the interface, thereby enhancing the mechanical, thermal, and
chemical properties of composite materials, coatings, and adhesives.[4][5] This technical guide
provides a comprehensive overview of the core principles of VTES as a coupling agent,
including its mechanism of action, applications, quantitative performance data, and detailed
experimental protocols.

Chemical and Physical Properties of Vinyltriethoxysilane
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Property Value Reference
Chemical Formula CsH1s803Si [1]
Molecular Weight 190.31 g/mol [1]
Appearance Colorless transparent liquid [31[4]
Density 0.903 g/cm? at 25°C [1]

Boiling Point 160-161 °C [1]

CAS Number 78-08-0 [4]

Mechanism of Action

The efficacy of vinyltriethoxysilane as a coupling agent lies in its ability to form stable
covalent bonds with both inorganic and organic materials. This process occurs in two primary
steps: hydrolysis and condensation, followed by reaction with the polymer matrix.

o Hydrolysis: The three ethoxy groups (-OC2zHs) on the silicon atom are hydrolyzable in the
presence of water, often catalyzed by an acid or base, to form reactive silanol groups (-Si-
OH).[6][7]

o Condensation: These silanol groups can then condense with hydroxyl groups present on the
surface of inorganic materials (e.g., glass, silica, metals) to form stable siloxane bonds (Si-O-
Substrate).[6][8] Alternatively, they can self-condense to form a polysiloxane network on the
substrate surface.[9]

e Organic Reaction: The vinyl group (-CH=CH:) of VTES is available to react with the organic
polymer matrix through various mechanisms, such as free-radical polymerization or grafting.
[10][11] This creates a strong covalent link between the polymer and the silane-modified
inorganic surface.
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Step 1: Hydrolysis

Vinyltriethoxysilane
(CH2=CHSIi(OCzHs)3)

Water (H20)

/

Vinylsilanetriol
(CH2=CHSIi(OH)3)

+ Substrate-OH

Ethanol
(3C2Hs0H)

Step 2: Condensation

Inorganic Substrate
with -OH groups

Stable Siloxane Bond
(-Si-O-Substrate)

+ Polymer

Step 3: Reaction with Polym%;

Organic Polymer
(e.g., Polyethylene)

Covalently Bonded Interface
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Start: Silica Nanopatrticles

:

Disperse in
Anhydrous Solvent

'

Add VTES
(and optional catalyst)

'

Reflux for 12-24h
under Inert Atmosphere

'

Cool to Room
Temperature

'

Centrifuge to
Collect Particles

:

Wash with Solvent

'

Dry under Vacuum

'

End: VTES-Functionalized
Silica Nanoparticles
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Grafting Process Curing Process
Premix LDPE, - | Melt Extrude . | Pelletize Grafted Expose to Moisture o Formation of
VTES, and DCP | (160-200°C) | Polyethylene (e.g., Hot Water) ™| Siloxane Crosslinks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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